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For Researchers, Scientists, and Drug Development Professionals

Abstract

DBO04760 is a potent and highly selective, non-zinc-chelating inhibitor of matrix
metalloproteinase-13 (MMP-13). Its unique mechanism of action and high selectivity make it a
compound of significant interest in the development of therapeutics for diseases such as
osteoarthritis and cancer. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and a detailed proposed synthesis of
DB04760. The document includes hypothetical, yet plausible, experimental protocols and
visualizations to facilitate a deeper understanding for research and drug development
professionals.

Introduction

Matrix metalloproteinases (MMPSs) are a family of zinc-dependent endopeptidases involved in
the degradation of extracellular matrix components. Overexpression or overactivation of
specific MMPs has been implicated in the pathology of numerous diseases. MMP-13, in
particular, plays a crucial role in the breakdown of type Il collagen, the primary collagen in
cartilage. Consequently, selective inhibition of MMP-13 is a promising therapeutic strategy for
osteoarthritis. DB04760, also known as N-((2,4-difluorophenyl)sulfonyl)-3-(4-((4-
methylpiperazin-1-yl)methyl)phenyl)-2-((tetrahydro-2H-pyran-2-yl)oxy)propanamide, has
emerged as a lead compound due to its high potency and remarkable selectivity for MMP-13
over other MMPs. This selectivity is attributed to its unique binding mode, which does not
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involve chelation of the catalytic zinc ion, a common mechanism for many broad-spectrum
MMP inhibitors that often leads to off-target effects.

Chemical Structure and Properties

DB04760 is a complex organic molecule featuring a sulfonylated amino acid derivative core.
The key structural features include a 2,4-difluorophenylsulfonyl group, a central propanamide
backbone with a tetrahydropyranyloxy protecting group, and a phenyl ring substituted with a
methylpiperazinylmethyl group.
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Coupling and Final Steps

1. Boc deprotection
Intermediate C 2. Sulfonylation with 2,4-difluorobenzenesulfonyl chloride
3. Saponification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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